Cas no 1183581-39-6 (methyl 2-amino-2-(3-bromophenyl)propanoate)

methyl 2-amino-2-(3-bromophenyl)propanoate structure
1183581-39-6 structure
Product Name:methyl 2-amino-2-(3-bromophenyl)propanoate
CAS No:1183581-39-6
MF:C10H12BrNO2
MW:258.111782073975
CID:2615731
PubChem ID:50989094
Update Time:2023-10-31

methyl 2-amino-2-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-2-(3-bromophenyl)propanoate
    • (RS)-2-amino-2-(3-bromo-phenyl)-propionic acid methyl ester
    • 1183581-39-6
    • methyl2-amino-2-(3-bromophenyl)propanoate
    • SCHEMBL245200
    • DTXSID10679100
    • SBLKKJBRKIWUQH-UHFFFAOYSA-N
    • rac-2-amino-2-(3-bromo-phenyl)-propionic acid methyl ester
    • AKOS005363048
    • EN300-72518
    • Z477335806
    • BS-12230
    • methyl 2-(3-bromophenyl)alaninate
    • MFCD12151658
    • MDL: MFCD12151658
    • Inchi: 1S/C10H12BrNO2/c1-10(12,9(13)14-2)7-4-3-5-8(11)6-7/h3-6H,12H2,1-2H3
    • InChI Key: SBLKKJBRKIWUQH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C(=O)OC)(C)N

Computed Properties

  • Exact Mass: 257.00514g/mol
  • Monoisotopic Mass: 257.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų

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1183581-39-6 95%
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Enamine
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1183581-39-6 95.0%
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